Cas no 29947-98-6 (Phenol,4,4'-(3,3-dimethyl-1-butenylidene)bis-, diacetate (9CI))

• Product Name: Phenol,4,4'-(3,3-dimethyl-1-butenylidene)bis-, diacetate (9CI)
• CAS No: 29947-98-6
• MF: C₂₂H₂₄O₄
• MW: 352.423566818237
• CID: 289214
• PubChem ID: 263918
• Update Time: 2025-04-19

Phenol,4,4'-(3,3-dimethyl-1-butenylidene)bis-, diacetate (9CI) Chemical and Physical Properties

Names and Identifiers

• Phenol,4,4'-(3,3-dimethyl-1-butenylidene)bis-, diacetate (9CI)
• [4-[1-(4-acetyloxyphenyl)-3,3-dimethylbut-1-enyl]phenyl] acetate
• (3,3-dimethylbut-1-ene-1,1-diyl)dibenzene-4,1-diyl diacetate
• 1,1-Bis(p-acetoxyphenyl)-3,3-dimethyl-1-buten
• AC1L6AR3
• AC1Q611Y
• AG-K-25463
• AR-1A3804
• CTK4G4120
• KST-1A3599
• NSC98628
• 29947-98-6
• NSC-98628
• DTXSID80294900

• Inchi： 1S/C22H24O4/c1-15(23)25-19-10-6-17(7-11-19)21(14-22(3,4)5)18-8-12-20(13-9-18)26-16(2)24/h6-14H,1-5H3
• InChI Key： RCLUNYSSRVOIHZ-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1C=CC(=CC=1)/C(/C1C=CC(=CC=1)OC(C)=O)=C\C(C)(C)C

Computed Properties

• Exact Mass: 352.16752
• Monoisotopic Mass: 352.16745924g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6
• LogP: 5.01500